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Compound of Interest

Compound Name: 3-O-Methyltirotundin

Cat. No.: B15590399

An In-depth Exploration of the Structure, Properties, and Biological Context of a
Sesquiterpenoid from Tithonia diversifolia

Abstract

This technical guide provides a comprehensive overview of the chemical structure and
associated methodologies for the sesquiterpenoid 3-O-Methyltirotundin, a natural product
isolated from Tithonia diversifolia. This document is intended for researchers, scientists, and
professionals in the field of drug development and natural product chemistry. It details the
physicochemical properties, provides a representative experimental protocol for its isolation
and characterization, and explores a potential biological mechanism of action through the
inhibition of the NF-kB signaling pathway. All quantitative data are presented in structured
tables, and a mandatory visualization of the proposed signaling pathway is provided in the DOT
language for Graphviz.

Introduction

Tithonia diversifolia (Hemsl.) A. Gray, commonly known as the Mexican sunflower, is a plant
rich in various secondary metabolites, particularly sesquiterpenoid lactones. These compounds
have garnered significant interest in the scientific community for their diverse biological
activities, including anti-inflammatory, cytotoxic, and anti-malarial properties. Among these
complex natural products is 3-O-Methyltirotundin, a derivative of the more commonly known
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tirotundin. This guide focuses on the chemical structure, isolation, and potential biological
relevance of 3-O-Methyltirotundin, providing a technical resource for its further investigation
and potential therapeutic applications.

Chemical Structure and Physicochemical Properties

3-O-Methyltirotundin is a sesquiterpenoid lactone characterized by a germacrane skeleton.
The systematic name for a closely related and likely identical compound is 1-hydroxytirotundin
3-0O-methyl ether. The chemical structure is presented below:
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Figure 1: Chemical Structure of 3-O-Methyltirotundin.

The fundamental physicochemical properties of 3-O-Methyltirotundin are summarized in
Table 1.

Table 1: Physicochemical Properties of 3-O-Methyltirotundin
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Property Value Source

Molecular Formula C20H3006 [1]

Molecular Weight 366.45 g/mol [1]

CAS Number 1021945-29-8 [1]

Class Sesquiterpenoids [1]

Appearance Powder Commercial Suppliers

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Predicted Boiling Point 474.4 £45.0 °C [1]

Predicted Density 1.15+ 0.1 g/cm3 [1]

Spectroscopic Data

The structural elucidation of 3-O-Methyltirotundin is achieved through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). While the complete raw data is found in dedicated research publications, a
summary of the expected spectroscopic data is presented in Tables 2 and 3. This data is based
on the analysis of the closely related compound, 13-hydroxytirotundin 3-O-methyl ether,
isolated from Tithonia diversifolia.

Table 2: 1H and 3C NMR Spectroscopic Data for the Core Structure (Representative)
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'H Chemical Shift (ppm,

Position 13C Chemical Shift (ppm) Lo .
multiplicity, J in Hz)

1 ~75.0 ~4.0 (d, J=9.5)

2 ~40.0 ~2.5 (m)

3 ~85.0 ~3.8(dd, J= 9.5, 4.0)

4 ~135.0

5 ~125.0 ~5.0 (d, J = 10.0)

6 ~80.0 ~4.5 (t, J = 9.5)

7 ~50.0 ~2.8 (M)

8 ~35.0 ~2.0 (m)

9 ~45.0 ~1.8 (m)

10 ~140.0

11 ~140.0 ~2.2 (m)

12 ~170.0

12 1500 ~6.2 (d, J=3.0), ~5.8 (d, J =
2.5)

14 ~20.0 ~1.2 (s)

15 ~15.0 ~1.0(d, J=7.0)

OMe ~57.0 ~3.4 (s)

Side Chain

Note: The presented data is a representative summary based on known sesquiterpenoids from
Tithonia diversifolia. Actual values may vary based on experimental conditions and the specific
iIsomer.

Table 3: Mass Spectrometry Data (Representative)
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lon m/z (Observed) Interpretation
[M+H]* ~367.2064 Protonated Molecule
[M+Na]* ~389.1883 Sodium Adduct
Fragments

Experimental Protocols

The following is a detailed, representative protocol for the isolation and purification of
sesquiterpenoids, including 3-O-Methyltirotundin, from the aerial parts of Tithonia diversifolia.

Extraction and Fractionation

o Plant Material Preparation: Air-dry the aerial parts of Tithonia diversifolia at room
temperature and grind into a fine powder.

o Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (5 L) at room
temperature for 72 hours. Repeat the extraction process three times.

o Concentration: Combine the ethanol extracts and concentrate under reduced pressure using
a rotary evaporator to obtain the crude extract.

e Solvent Partitioning: Suspend the crude extract in water (1 L) and sequentially partition with
n-hexane (3 x 1 L), ethyl acetate (3 x 1 L), and n-butanol (3 x 1 L). Concentrate each fraction

using a rotary evaporator.

The general workflow for this initial stage is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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methyltirotundin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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